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Compound of Interest

Cyclobutane-1,2,3,4-
Compound Name: L .
tetracarboxylic dianhydride

Cat. No.: B1345555

Photosensitive polyimides (PSPIs) are a class of high-performance polymers that combine the
excellent thermal, mechanical, and dielectric properties of polyimides with photo-patternable
capabilities.[1] This dual functionality simplifies processing steps by eliminating the need for
traditional photoresists, making PSPIs essential materials in various advanced technological
fields.[1]

Microelectronics and Semiconductor Packaging

PSPIs are extensively used in microelectronics manufacturing and advanced packaging,
serving as crucial insulating and protective layers.[2][3]

o Redistribution Layers (RDLS): In advanced packaging like Fan-Out Wafer-Level Packaging
(FOWLP), PSPIs serve as the dielectric material for RDLs, which reroute electrical
connections to accommodate a higher density of 1/O pads.[4][5][6] The use of PSPIs
simplifies the RDL fabrication process.[6]

o Stress Buffer Coatings: PSPI films act as stress buffer layers over the passivation on a chip,
protecting it from mechanical stress induced by the molding compound in plastic packages.

[7]

« Interlayer Dielectrics: Due to their low dielectric constant, high thermal stability, and excellent
chemical resistance, PSPIs are used as interlayer insulating films between metal layers in
integrated circuits.[2][6]
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o Passivation Layers: They provide a robust barrier against moisture, mobile ions, and other
contaminants, enhancing the reliability and lifespan of semiconductor devices.[6]

Micro-Electro-Mechanical Systems (MEMS)
In MEMS fabrication, PSPIs are valued for their utility as both structural and sacrificial

materials.[8][9]

» Structural Material: Their favorable mechanical properties allow them to be used to build
components of MEMS devices, such as cantilevers, membranes, and hinges.[8][9]

» Dielectric Insulation: PSPIs are an ideal insulating material between metal lines in MEMS
devices, simplifying the manufacturing process compared to traditional silicon oxide or nitride
layers.[8]

o Sacrificial Layers: PSPIs can be used as sacrificial layers that are later etched away to
create three-dimensional microstructures.

Display Technology

PSPIs play a role in the manufacturing of display devices like AMOLED displays.[3]

o Planarization Layer (PLN): They are used to create smooth, flat surfaces over underlying
circuitry, which is critical for the subsequent deposition of thin-film transistors (TFTs).[8]

o Pixel Definition Layer (PDL): In OLED displays, PSPIs define the individual pixel areas.[8]

« Insulation Films: They serve as support and insulating layers to improve interlayer insulation.

[8]

Biomedical and Drug Development Applications

The biocompatibility and processability of PSPIs make them suitable for specialized biomedical
applications.

o Neural Electrodes: PSPIs can be used to fabricate flexible neural electrode arrays for
electrocorticogram (ECoG) and other neural interface applications.[10] Their
photolithographic patternability allows for precise and complex electrode designs.[10]
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o Controlled Drug Delivery: The material has been used to create micro-pumps for controlled
drug delivery systems.

o Microfluidics: As a structural material, PSPIs can be patterned to form channels and
chambers for microfluidic devices used in diagnostics and drug development research.

Chemical Mechanisms and Types of PSPI

PSPIs function based on a change in solubility of the polymer in a developer solution upon
exposure to UV light (typically g-line, h-line, or i-line).[1] They are generally based on a
polyamic acid (PAA) or polyamic ester (PAE) precursor, which is converted to the final, stable
polyimide through a thermal curing process.[2][4] There are two primary types:

» Negative-Tone PSPI: The most common type, where the regions exposed to UV light
undergo a cross-linking reaction.[4] This cross-linking makes the exposed polymer insoluble
in the developer solution, so the unexposed regions are washed away, leaving a negative
image of the mask.[4][11]

o Positive-Tone PSPI: In this type, the unexposed regions remain.[12] The precursor is initially
insoluble in the alkaline developer. Upon UV exposure, a photochemical reaction (often
involving a Diazonaphthoquinone (DNQ) compound) occurs, which converts the material into
a more soluble form that can be removed by the developer.[4][11][12]

Below is a diagram illustrating the chemical mechanism for both negative and positive-tone
PSPIs.
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Negative-Tone PSPI Mechanism Positive-Tone PSPI Mechanism
Polyamic Ester Precursor Polyamic Ester + Photosensitizer (DNQ)
(Soluble in Developer) (Insoluble in Developer)
rradiation rradiation

Photochemical Reaction
(Cleavage / Conversion)

Photochemical Cross-linking

Insoluble Polymer Network Soluble Polyamic Acid

Development Development

Patterned Polymer Remains Exposed Area Removed

{ PSPI Photolithography Workflow

1. Substrate 2. Spin Coat 3. Soft Bake 4. UV Exposure 5. Post-Exposure 6. Development 7. Curing Final Patterned
Preparation PSPI (Solvent Removal) (with Photomask) Bake (PEB) (Remove Unexposed Pl) (Imidization) Polyimide Film
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com
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